Cas no 1804089-54-0 (1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one
• CAS No: 1804089-54-0
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4978256
• Update Time: 2025-10-28

1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one

• Inchi： 1S/C11H12BrClO2/c1-2-15-11-6-9(13)4-3-8(11)5-10(14)7-12/h3-4,6H,2,5,7H2,1H3
• InChI Key： JRONSZAZTMELFF-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1OCC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one (CAS No. 1804089-54-0)

1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one (CAS No. 1804089-54-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and chloro substituents, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an ethoxy group and a propan-2-one backbone, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for 1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one has surged due to its role in developing novel antimicrobial agents and herbicides. Researchers are particularly interested in its potential to address global challenges such as antibiotic resistance and sustainable agriculture. The compound's ability to act as a precursor for heterocyclic compounds has also made it a focal point in medicinal chemistry.

The synthesis of 1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one involves multi-step organic reactions, including halogenation and etherification. Its CAS No. 1804089-54-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in industrial and academic settings. The compound's stability under various conditions and its compatibility with green chemistry principles further enhance its appeal.

From an analytical perspective, 1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for its application in high-throughput screening and drug formulation. The compound's logP and solubility profiles are also studied to optimize its performance in biological systems.

As the scientific community continues to explore 1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one, its potential in personalized medicine and crop protection is becoming increasingly evident. The compound's relevance to AI-driven drug discovery and machine learning in chemistry highlights its alignment with cutting-edge research trends. For instance, its structural motifs are often used to train predictive models for molecular property estimation.

In conclusion, 1-Bromo-3-(4-chloro-2-ethoxyphenyl)propan-2-one (CAS No. 1804089-54-0) represents a promising candidate for advancing synthetic chemistry and biotechnology. Its multifaceted applications, combined with its compatibility with modern research tools, position it as a valuable asset in addressing some of the most pressing challenges in science and industry today.